Part 1: Molecular Identity & Mechanistic Origin
Part 1: Molecular Identity & Mechanistic Origin
Technical Whitepaper: Characterization, Detection, and Control of Vitamin B6 Impurity 3 (CAS 1385767-86-1)
Executive Summary In the high-precision landscape of pharmaceutical analysis, the identification of specific impurities within Vitamin B6 (Pyridoxine Hydrochloride) APIs is critical for compliance with ICH Q3A/B guidelines. While pharmacopoeial monographs (USP/EP) extensively detail common degradation products like 4-deoxypyridoxine, Impurity 3 (CAS 1385767-86-1) represents a distinct, lipophilic acetal derivative often overlooked in standard aqueous-phase screening.
Identified chemically as 8-methyl-3-propyl-1,5-dihydro-[1,3]dioxepino[5,6-c]pyridin-9-ol , this impurity arises not from simple oxidation, but from a condensation reaction—likely involving butyraldehyde or a similar aldehyde source during specific synthetic protection steps or excipient interaction. This guide provides a definitive technical roadmap for the isolation, analytical separation, and toxicological assessment of this specific impurity.
1.1 Chemical Structure and Nomenclature Unlike the water-soluble core of Pyridoxine, Impurity 3 is characterized by the closure of the 4- and 5-hydroxymethyl groups into a seven-membered dioxepino ring. This modification significantly alters the molecule's polarity, shifting it from hydrophilic to lipophilic.
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Chemical Name: 8-methyl-3-propyl-1,5-dihydro-[1,3]dioxepino[5,6-c]pyridin-9-ol[1][5]
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Molecular Formula: C₁₂H₁₇NO₃[2]
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Structural Class: Cyclic Acetal / Pyridoxine Derivative
1.2 Formation Mechanism (The "Acetal Pathway") The formation of CAS 1385767-86-1 follows a classical acid-catalyzed acetalization pathway. This typically occurs when Pyridoxine is exposed to butyraldehyde (or a propyl-donating precursor) under acidic conditions. In synthetic organic chemistry, this reaction is often intentionally employed to protect the 4,5-positions during the synthesis of Pyridoxal-5-Phosphate (P5P), preventing unwanted phosphorylation at these sites.
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Root Cause in API: Residual intermediate from P5P synthesis or cross-contamination with aldehyde-containing solvents/reagents.
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Stability Context: The acetal linkage is stable in neutral/alkaline conditions but hydrolytically unstable in strong acids, reverting to Pyridoxine and the parent aldehyde.
Table 1: Physicochemical Comparison
| Feature | Pyridoxine (API) | Impurity 3 (CAS 1385767-86-1) | Implications for Analysis |
| Polarity (LogP) | -0.77 (Hydrophilic) | ~1.5 - 2.0 (Estimated) | Impurity 3 elutes much later in RP-HPLC. |
| Solubility | Water, Ethanol | Methanol, DCM, Ethyl Acetate | Requires organic extraction for recovery. |
| UV Max | ~290 nm | ~285-295 nm (Similar chromophore) | Standard UV detection is viable. |
| pKa (Pyridine N) | ~5.0 | ~5-6 (Slight shift due to ring constraint) | pH control in Mobile Phase is critical. |
Part 2: Visualization of Formation Pathway
The following diagram illustrates the acid-catalyzed condensation mechanism converting Pyridoxine to Impurity 3.
Figure 1: Acid-catalyzed condensation of Pyridoxine with Butyraldehyde forming the cyclic dioxepino ring of Impurity 3.[1][6][7]
Part 3: Analytical Strategy & Detection Protocol
3.1 The "Lipophilic Trap" in Method Development Standard USP methods for Pyridoxine use ion-pairing reagents (like hexanesulfonic acid) to retain the polar B6 molecule. However, CAS 1385767-86-1 is significantly less polar. In a standard isocratic run optimized for B6, Impurity 3 may elute in the column wash or carry over to the next injection, leading to "ghost peaks."
3.2 Recommended RP-HPLC Protocol To capture both the polar API and the lipophilic Impurity 3, a gradient method is mandatory.
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Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.
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Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5) + 0.1% Hexanesulfonic Acid (Ion pairing for B6).
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Mobile Phase B: Acetonitrile (ACN).
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Flow Rate: 1.0 mL/min.
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Detection: UV at 290 nm (Diode Array recommended for peak purity).
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Temperature: 30°C.
Gradient Table:
| Time (min) | % Mobile Phase A | % Mobile Phase B | Purpose |
| 0.0 | 95 | 5 | Retain Pyridoxine (RT ~4-5 min) |
| 5.0 | 95 | 5 | Isocratic hold |
| 15.0 | 40 | 60 | Elute Impurity 3 (RT ~12-14 min) |
| 20.0 | 40 | 60 | Column Wash |
| 21.0 | 95 | 5 | Re-equilibration |
3.3 Mass Spectrometry (LC-MS/MS) Confirmation For trace analysis (<0.1%), UV is insufficient.
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Ionization: ESI Positive Mode.
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Parent Ion: [M+H]⁺ = 224.13 m/z.
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Key Fragment: 178 m/z (Loss of propyl chain/ring opening).
Part 4: Synthesis & Isolation (Reference Standard Generation)
To validate the method, you must generate the impurity in situ or synthesize it.
Protocol: Acid-Catalyzed Acetalization
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Reactants: Dissolve 1.0 g Pyridoxine HCl in 20 mL anhydrous DMF.
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Reagent: Add 1.5 equivalents of Butyraldehyde.
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Catalyst: Add catalytic p-Toluenesulfonic acid (pTSA).
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Condition: Stir at 60°C for 4 hours under Nitrogen.
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Workup: Neutralize with NaHCO₃, evaporate solvent.
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Purification: Flash chromatography (Silica gel), eluting with DCM:Methanol (95:5).
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Validation: NMR (1H) must show the propyl triplet and the disappearance of free CH₂OH protons at positions 4 and 5.
Part 5: Regulatory & Toxicological Context (ICH M7)
5.1 Genotoxicity Assessment Impurity 3 contains a pyridine ring and an acetal ether linkage.
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Alerts: It does not contain classical structural alerts (nitro, N-nitroso, epoxide) defined in ICH M7.
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Metabolic Risk: In vivo hydrolysis (stomach acid) will release Butyraldehyde .
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Butyraldehyde Toxicity: While an irritant, Butyraldehyde is generally not classified as a high-potency mutagen. However, strict control limits (TTC - Threshold of Toxicological Concern) usually apply if specific tox data is absent.
5.2 Control Limits
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Reporting Threshold: 0.05% (Standard for APIs).
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Identification Threshold: 0.10%.
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Qualification Threshold: 0.15% (Requires tox studies if exceeded).
Part 6: Analytical Decision Workflow
Figure 2: Decision tree for confirming the presence of CAS 1385767-86-1 in Pyridoxine samples.
References
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Biosynth Carbosynth . Vitamin B6 Impurity 3 (CAS 1385767-86-1) Product Monograph. Retrieved from .
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BLD Pharm . 8-methyl-3-propyl-1,5-dihydro-[1,3]dioxepino[5,6-c]pyridin-9-ol (CAS 1385767-86-1).[1] Retrieved from .
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International Conference on Harmonisation (ICH) . Guideline Q3A(R2): Impurities in New Drug Substances. Retrieved from .
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Sriram Chem . Vitamin B6 Impurity Profiling and Standards. Retrieved from .[5][8]
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PubChem . Pyridoxine Structure and Derivatives. National Library of Medicine. Retrieved from .
Sources
- 1. 1385767-86-1|8-Methyl-3-propyl-1,5-dihydro-[1,3]dioxepino[5,6-c]pyridin-9-ol|BLD Pharm [bldpharm.com]
- 2. 1385767-86-1 Vitamin B6 impurity 3 AKSci 7554EN [aksci.com]
- 3. VITAMIN B6 IMPURITY 3 Price from Supplier Brand Shanghai Nianxing Industrial Co., Ltd on Chemsrc.com [chemsrc.com]
- 4. biosynth.com [biosynth.com]
- 5. Vitamin B6 Impurity 3 - SRIRAMCHEM [sriramchem.com]
- 6. 1006-21-9|6-Methyl-1,3-dihydrofuro[3,4-c]pyridin-7-ol hydrochloride|BLD Pharm [bldpharm.com]
- 7. researchgate.net [researchgate.net]
- 8. Pyridoxine EP Impurity B (HCl salt) - SRIRAMCHEM [sriramchem.com]
